Cas no 68024-34-0 (Melcanthin A)

• Product Name: Melcanthin A
• CAS No: 68024-34-0
• MF: C₂₃H₂₈O₉
• MW: 448.463027954102
• CID: 1999166
• Update Time: 2025-04-21

Melcanthin A Chemical and Physical Properties

Names and Identifiers

• Melcanthin A
• (3aS,4S,5R,6E,10E,11aR)-5-Acetoxy-2,3,3a,4,5,8,9,11a-octahydro-10-hydroxymethyl-3-methylene-4-[[(Z)-2-methyl-1-oxo-2-butenyl]oxy]-2-oxocyclodeca[b]furan-6-carboxylic acid methyl ester

• Inchi： 1S/C23H28O9/c1-6-12(2)21(26)32-20-18-13(3)22(27)31-17(18)10-15(11-24)8-7-9-16(23(28)29-5)19(20)30-14(4)25/h6,9-10,17-20,24H,3,7-8,11H2,1-2,4-5H3
• InChI Key： XSZRIJMSPWSOAV-UHFFFAOYSA-N
• SMILES： COC(C1C(OC(=O)C)C(OC(C(=CC)C)=O)C2C(OC(C2=C)=O)C=C(CO)CCC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• XLogP3: 1.398

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives